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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Angiotensin Il Receptor Blockers
(ARBS), a class of drugs that selectively block the angiotensin Il type 1 (AT1) receptor. These
notes include a list of common ARB medications, their pharmacokinetic properties, chemical
structures, and detailed protocols for their evaluation.

Introduction to Angiotensin Il Receptor Blockers

Angiotensin Il receptor blockers are a class of medications primarily used to treat hypertension
(high blood pressure), heart failure, and diabetic nephropathy.[1] They exert their effects by
preventing angiotensin Il, a potent vasoconstrictor, from binding to the AT1 receptor in various
tissues, including vascular smooth muscle and the adrenal glands.[1] This action leads to
vasodilation and a reduction in aldosterone secretion, thereby lowering blood pressure.[1]

List of Common ARB Medications
The following is a list of commonly prescribed ARB medications:
e Azilsartan[2]

e Candesartan[2]

e Eprosartan
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Irbesartan[2]

Losartan[2]

Olmesartan[2]

Telmisartan[2]

Valsartan[2]

Quantitative Data Summary

The following tables summarize key quantitative data for various ARB medications, facilitating
comparison of their pharmacokinetic profiles and potency.

Table 1: Pharmacokinetic Properties of Common ARBs

Terminal Half-life

Medication Bioavailability (%) Protein Binding (%)

(hours)
Azilsartan ~60% >99% ~11
Candesartan ~15% >99% 9
Eprosartan ~13% ~98% 5-7
Irbesartan 60-80%][1] 90-95%][3] 11-15[1][4]

2 (parent), 6-9
Losartan ~33%][1] >98%][3] )

(metabolite)[3]
Olmesartan ~26% >99% 13
Telmisartan 42-58% >99.5%[4] 24[1114]
Valsartan ~25%][1] 95%(3] 6[1][4]

Note: Data is compiled from various sources and may exhibit some variability.

Table 2: Pressor Inhibition of ARBs at 24 Hours Post-Dose
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Medication Dose Pressor Inhibition (%)
Azilsartan 32 mg 60%][5]

Irbesartan 150 mg 40%[5]

Irbesartan 300 mg 60%][5]

Losartan 100 mg 25-40%[5]

Olmesartan 20 mg 61%]5]

Olmesartan 40 mg 74%[5]

Telmisartan 80 mg 40%[5]

Valsartan 80 mg 30%[5]

Pressor inhibition refers to the degree of blockade of the blood pressure-raising effect of
angiotensin 11.[5]

Chemical Structures of ARB Medications

The chemical structures of several common ARBs are depicted below. Many ARBs feature a
characteristic biphenyl-tetrazole moiety, which is crucial for their binding to the AT1 receptor.

(Image of chemical structures for Losartan, Valsartan, Irbesartan, Candesartan, Olmesartan,
and Telmisartan would be inserted here if image generation were possible.)

Signaling Pathway

The following diagram illustrates the Renin-Angiotensin-Aldosterone System (RAAS) and the
point of intervention for Angiotensin 1l Receptor Blockers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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